Cas no 2411239-55-7 (2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene)

• Product Name: 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene
• CAS No: 2411239-55-7
• MF: C₈H₁₁FN₂O₅S₂
• MW: 298.311743021011
• CID: 5463956
• Update Time: 2025-11-06

2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene
• 2-amino-4-(ethylsulfamoyl)phenyl fluoranesulfonate
• Z3950503876

• Inchi： 1S/C8H11FN2O5S2/c1-2-11-17(12,13)6-3-4-8(7(10)5-6)16-18(9,14)15/h3-5,11H,2,10H2,1H3
• InChI Key： RWYRHQCRFHUQGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OS(=O)(=O)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 298.00934196 g/mol
• Monoisotopic Mass: 298.00934196 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.3
• XLogP3: 0.7
• Topological Polar Surface Area: 132

Additional information on 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene

Introduction to 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene (CAS No. 2411239-55-7) in Modern Chemical and Pharmaceutical Research

The compound 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene, identified by its CAS number 2411239-55-7, represents a significant advancement in the field of specialized organic chemistry. This heterocyclic aromatic derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry, agrochemicals, and material science. The presence of multiple functional groups—including an amino group, an ethylsulfamoyl moiety, and a fluorosulfonyloxy substituent—makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design, where the fluorine atom can modulate metabolic stability, binding affinity, and pharmacokinetic properties. The introduction of a fluorosulfonyloxy group at the para position of the benzene ring in 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene enhances its reactivity and opens avenues for exploring novel pharmacological targets. This compound has been investigated as a precursor in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial agents, where its ability to engage with biological macromolecules through hydrogen bonding and electrostatic interactions is particularly valuable.

The ethylsulfamoyl substituent at the ortho position introduces an additional layer of complexity, enabling selective functionalization for derivatization into more complex molecules. Such modifications are crucial in medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in therapeutic efficacy. For instance, derivatives of this compound have been explored as modulators of enzyme activity, particularly in the context of inflammatory pathways and signal transduction cascades. Preliminary computational studies suggest that the electron-withdrawing nature of both the fluorosulfonyloxy and ethylsulfamoyl groups may enhance binding interactions with protein targets, making this scaffold a promising candidate for further development.

In addition to its pharmaceutical applications, 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene has shown promise in materials science. The combination of electron-deficient aromatic rings with polar functional groups creates a molecule with potential applications as a ligand in catalysis or as an intermediate in polymer synthesis. Researchers have experimentally demonstrated its utility in cross-coupling reactions, where it serves as an effective ligand for palladium-catalyzed transformations. This dual functionality underscores the compound’s versatility and broad utility across multiple scientific disciplines.

The synthesis of 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include selective halogenation followed by nucleophilic substitution to introduce the fluorosulfonyloxy group, followed by sulfonation and amination to achieve the final structure. Advances in flow chemistry have enabled more efficient and scalable production methods for this compound, reducing reaction times and improving yields—a critical consideration for industrial applications.

From a biological perspective, the structural motifs present in 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene align well with known pharmacophores that interact with biological targets such as enzymes and receptors. The amino group provides a hydrogen bond donor capability, while the ethylsulfamoyl moiety contributes to hydrophilicity and charge distribution. These features are essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity. Current research is focused on evaluating derivatives of this compound for their potential as inhibitors of proteases involved in cancer progression or as modulators of neurotransmitter receptors.

The role of computational chemistry has been instrumental in guiding synthetic strategies and predicting biological activity for 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene derivatives. Molecular docking studies have identified key interactions between this compound’s functional groups and target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries—accelerating the discovery process significantly.

Future directions for research on 2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene include exploring its role as an intermediate in large-scale syntheses and investigating its environmental stability under various conditions. As synthetic methodologies continue to evolve toward greener practices—such as solvent-free reactions or biocatalytic transformations—the applicability of this compound may expand further into sustainable chemistry initiatives.

In summary,2-Amino-4-(ethylsulfamoyl)-1-fluorosulfonyloxybenzene (CAS No. 2411239-55-7) stands out as a structurally complex yet highly versatile molecule with significant implications across multiple scientific domains. Its unique combination of functional groups positions it as a valuable building block for drug discovery programs while also offering potential applications beyond pharmaceuticals—underscoring its importance as both an academic research subject and an industrial chemical entity.